Cas no 24672-91-1 (4-chloro-3-ethoxyisochromen-1-one)

• Product Name: 4-chloro-3-ethoxyisochromen-1-one
• CAS No: 24672-91-1
• MF: C₁₁H₉ClO₃
• MW: 224.640362501144
• CID: 2837557
• PubChem ID: 15052442
• Update Time: 2025-04-21

4-chloro-3-ethoxyisochromen-1-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-ethoxyisocoumarin
• 4-CHLORO-3-ETHOXYISOCHROMEN-1-ONE
• 4-chloro-3-ethoxy-1H-isochromen-1-one
• 1H-2-Benzopyran-1-one, 4-chloro-3-ethoxy-
• 4-Chloro-3-ethoxy-1H-2-benzopyran-1-one
• DTXSID50567592
• 24672-91-1
• DTXCID90518366
• JCP174-Et
• SCHEMBL4261019
• 4-chloro-3-ethoxyisochromen-1-one

• Inchi： 1S/C11H9ClO3/c1-2-14-11-9(12)7-5-3-4-6-8(7)10(13)15-11/h3-6H,2H2,1H3
• InChI Key： OPIOPBBMUTWYPB-UHFFFAOYSA-N
• SMILES： ClC1=C(OCC)OC(C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 224.0240218g/mol
• Monoisotopic Mass: 224.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives